N-(5-chloro-2-methoxyphenyl)-2-((3-(2-methoxyethyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[[3-(2-methoxyethyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H21ClN4O4S/c1-30-10-9-27-21(29)20-19(14-5-3-4-6-15(14)25-20)26-22(27)32-12-18(28)24-16-11-13(23)7-8-17(16)31-2/h3-8,11,25H,9-10,12H2,1-2H3,(H,24,28)
• InChI Key: OXLVRCDCCANRES-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=C(C3=CC=CC=C3N2)N=C1SCC(=O)NC4=C(C=CC(=C4)Cl)OC
• Molecular Formula: C22H21ClN4O4S
• Molecular Weight: 472.9 g/mol
• CAS No.: 887217-32-5

Description

N-(5-chloro-2-methoxyphenyl)-2-((3-(2-methoxyethyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H21ClN4O4S and its molecular weight is 472.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Applications

Compounds with similar structural motifs have been synthesized and evaluated for their antibacterial and antifungal activities. For instance, derivatives of 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide have shown promising results against various pathogenic microorganisms, indicating the potential of our compound in antimicrobial research (Debnath & Ganguly, 2015).

Anticancer Properties

Furthermore, compounds structurally related to the one have been synthesized and screened for their cytotoxicity against various cancer cell lines. This suggests a potential application of the compound in the development of anticancer agents. For example, certain acetamide derivatives of 1,3,4-oxadiazole-2-thiol exhibited significant cytotoxicity on PANC-1 and HepG2 cell lines (Vinayak et al., 2014).

Anti-inflammatory and Analgesic Agents

Another area of application is the development of anti-inflammatory and analgesic agents. Novel benzodifuranyl derivatives, for instance, have been synthesized for their COX-2 inhibitory, analgesic, and anti-inflammatory activities, demonstrating the potential therapeutic applications of structurally similar compounds (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Molecular Imaging Applications

Lastly, the structural framework of our compound suggests possible applications in the field of molecular imaging, such as PET imaging. Derivatives involving pyridazinoindole ligands have been explored for their potential in imaging TSPO (translocator protein) in cancer, providing a basis for the use of our compound in diagnostic imaging and research (Cheung et al., 2014).